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Compound of Interest

Compound Name: JNJ-27141491

Cat. No.: B1244925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-27141491 is a potent and selective noncompetitive antagonist of the human C-C

chemokine receptor 2 (CCR2).[1][2][3][4] It functions by inhibiting the downstream signaling

induced by the binding of chemokine ligands, such as Monocyte Chemoattractant Protein-1

(MCP-1/CCL2), to CCR2. This inhibition disrupts cellular processes like monocyte recruitment

and migration, which are implicated in various inflammatory diseases and cancer.[1][5] These

application notes provide detailed protocols for the preparation, storage, and handling of JNJ-
27141491 stock solutions for in vitro and in vivo research applications.

Quantitative Data Summary
A summary of the key quantitative data for JNJ-27141491 is provided in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₇H₁₅F₂N₃O₃S [2][6]

Molecular Weight 379.38 g/mol [2][6]

CAS Number 871313-59-6 [2]

Appearance Solid powder

Purity ≥98% [2][4]

Solubility in DMSO Up to 100 mM [2]

Solubility in Ethanol Up to 100 mM [2]

IC₅₀ (MCP-1-induced Ca²⁺

mobilization)
13 nM (in hCCR2-CHO cells) [2][4]

Storage of Solid

Store at +4°C for short-term,

-20°C for long-term (up to 3

years)

[2][7]

Storage of Stock Solution
-20°C (up to 1 month) or -80°C

(up to 6 months)
[7][8]

Experimental Protocols
Materials

JNJ-27141491 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Sonicator (optional)
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Sterile 0.22 µm syringe filter (optional)

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JNJ-27141491 in DMSO.

Equilibrate to Room Temperature: Before opening, allow the vial of JNJ-27141491 to

equilibrate to room temperature for at least 15-20 minutes to prevent moisture condensation.

Weigh the Compound: Accurately weigh the desired amount of JNJ-27141491 powder using

a calibrated precision balance in a chemical fume hood. For example, to prepare 1 mL of a

10 mM stock solution, weigh 3.794 mg of JNJ-27141491.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 379.38 g/mol x 1000 mg/g = 3.794 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the JNJ-27141491 powder. For a 10 mM solution with 3.794 mg of the compound, add 1 mL

of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the solid is completely dissolved. If necessary, briefly sonicate the solution in a water bath to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by

passing it through a 0.22 µm chemical-resistant (e.g., PTFE) syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).

Protocol for Preparing Working Solutions
Thaw Stock Solution: Thaw a single aliquot of the JNJ-27141491 stock solution at room

temperature.
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Serial Dilutions: It is recommended to perform serial dilutions of the DMSO stock solution in

DMSO first before diluting into an aqueous buffer or cell culture medium to prevent

precipitation.

Final Dilution: Add the desired volume of the diluted DMSO stock to your aqueous buffer or

cell culture medium to achieve the final working concentration. Ensure the final concentration

of DMSO in the experimental medium is low (typically <0.5%) to avoid solvent-induced

toxicity.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO as the JNJ-27141491-treated samples.

Mandatory Visualizations
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CCR2 Signaling Pathway Inhibition by JNJ-27141491

CCL2 (MCP-1)

CCR2 Receptor

Binds

G-Protein Activation

Activates

JNJ-27141491

Inhibits (Noncompetitive)

PI3K/Akt Pathway MAPK Pathway JAK/STAT Pathway

Cellular Responses
(Migration, Proliferation, Inflammation)

Click to download full resolution via product page

Caption: CCR2 signaling pathway and its inhibition by JNJ-27141491.
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JNJ-27141491 Stock Solution Preparation Workflow
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Caption: Workflow for preparing JNJ-27141491 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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